N-ethyl-2-(2,3,5-trimethylphenoxy)ethanamine;hydrochloride

• IUPAC Name: N-ethyl-2-(2,3,5-trimethylphenoxy)ethanamine;hydrochloride
• InChI: InChI=1S/C13H21NO.ClH/c1-5-14-6-7-15-13-9-10(2)8-11(3)12(13)4;/h8-9,14H,5-7H2,1-4H3;1H
• InChI Key: FAEANQVNPKZDBW-UHFFFAOYSA-N
• Canonical SMILES: CCNCCOC1=CC(=CC(=C1C)C)C.Cl
• Molecular Formula: C13H22ClNO
• Molecular Weight: 243.77 g/mol

Description

N-ethyl-2-(2,3,5-trimethylphenoxy)ethanamine;hydrochloride is a chemical compound with a complex structure. It is characterized by the presence of an ethyl group attached to an ethanamine backbone, which is further substituted with a 2,3,5-trimethylphenoxy group. This compound is often used in various scientific research applications due to its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-ethyl-2-(2,3,5-trimethylphenoxy)ethanamine;hydrochloride typically involves multiple steps. One common method includes the reaction of 2,3,5-trimethylphenol with ethylene oxide to form 2-(2,3,5-trimethylphenoxy)ethanol. This intermediate is then reacted with ethylamine under controlled conditions to yield N-ethyl-2-(2,3,5-trimethylphenoxy)ethanamine. Finally, the compound is converted to its hydrochloride salt by treatment with hydrochloric acid.

Industrial Production Methods

In an industrial setting, the production of this compound may involve similar synthetic routes but on a larger scale. The reactions are typically carried out in large reactors with precise control over temperature, pressure, and reaction time to ensure high yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

N-ethyl-2-(2,3,5-trimethylphenoxy)ethanamine;hydrochloride can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: It can be reduced under specific conditions to yield different amine derivatives.

Substitution: The ethanamine group can participate in substitution reactions, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield phenolic oxides, while reduction can produce different amine derivatives.

Scientific Research Applications

N-ethyl-2-(2,3,5-trimethylphenoxy)ethanamine;hydrochloride has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities and interactions with various biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications.

Industry: It is used in the production of various chemical products and intermediates.

Mechanism of Action

The mechanism of action of N-ethyl-2-(2,3,5-trimethylphenoxy)ethanamine;hydrochloride involves its interaction with specific molecular targets. The compound can bind to certain receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of its use.

Comparison with Similar Compounds

Similar Compounds

• N-methyl-2-(2,3,5-trimethylphenoxy)ethanamine
• N-propyl-2-(2,3,5-trimethylphenoxy)ethanamine

Uniqueness

N-ethyl-2-(2,3,5-trimethylphenoxy)ethanamine;hydrochloride is unique due to its specific ethyl substitution, which can influence its chemical reactivity and biological activity compared to similar compounds. This uniqueness makes it a valuable compound for various research applications.